3,5-di-tert-butyl-4-fluoro-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide

• IUPAC Name: 3,5-ditert-butyl-4-fluoro-N-(2-pyridin-4-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C21H29FN2O2S/c1-20(2,3)17-13-16(14-18(19(17)22)21(4,5)6)27(25,26)24-12-9-15-7-10-23-11-8-15/h7-8,10-11,13-14,24H,9,12H2,1-6H3
• InChI Key: GHWGSQQWSLTTOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1F)C(C)(C)C)S(=O)(=O)NCCC2=CC=NC=C2
• Molecular Formula: C21H29FN2O2S
• Molecular Weight: 392.5 g/mol

Description

3,5-di-tert-butyl-4-fluoro-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide, also known as DBFPES, is a synthetic compound that has been extensively studied for its potential use in scientific research. DBFPES is a sulfonamide derivative that contains a fluoro-substituted benzene ring and a pyridine moiety. This compound has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying various biological processes.

Mechanism of Action

The exact mechanism of action of 3,5-di-tert-butyl-4-fluoro-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide is not fully understood, but it is believed to act by binding to specific proteins and altering their function. This compound has been shown to bind to a variety of proteins, including tubulin, microtubule-associated proteins, and histone deacetylases.
Biochemical and Physiological Effects
3,5-di-tert-butyl-4-fluoro-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of tubulin polymerization, the induction of apoptosis in cancer cells, and the modulation of immune responses. This compound has also been shown to have anti-inflammatory properties and to inhibit the activity of histone deacetylases.

Advantages and Limitations for Lab Experiments

3,5-di-tert-butyl-4-fluoro-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide has several advantages for use in lab experiments, including its high solubility in water and its ability to penetrate cell membranes. However, this compound also has some limitations, including its potential toxicity and its relatively high cost compared to other fluorescent probes.

Future Directions

There are several future directions for research involving 3,5-di-tert-butyl-4-fluoro-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide, including the development of more efficient synthesis methods, the investigation of its potential use as a therapeutic agent, and the identification of new protein targets for this compound. Additionally, further studies are needed to fully understand the mechanism of action of 3,5-di-tert-butyl-4-fluoro-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide and its potential applications in various areas of scientific research.

Scientific Research Applications

3,5-di-tert-butyl-4-fluoro-N-[2-(4-pyridinyl)ethyl]benzenesulfonamide has been used in a variety of scientific research applications, including as a fluorescent probe for imaging cellular structures and as a tool for studying protein-protein interactions. This compound has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases, including cancer and inflammation.